Cas no 5469-02-3 (N-(1,3-benzodioxol-5-ylmethyl)-n-ethylpropan-1-amine)

• Product name: N-(1,3-benzodioxol-5-ylmethyl)-n-ethylpropan-1-amine
• CAS No: 5469-02-3
• MF: C₁₃H₁₉NO₂
• MW: 221.29546
• CID: 942563
• PubChem ID: 225867

N-(1,3-benzodioxol-5-ylmethyl)-n-ethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-ylmethyl)-n-ethylpropan-1-amine
• NSC15706; AC1L5ECL; AC1Q6ZY5; AR-1J7028; NSC-15706; N-(BENZO[1,3]DIOXOL-5-YLMETHYL)-N-ETHYL-PROPAN-1-AMINE;
• NSC-15706
• NSC15706
• 5469-02-3
• N-[(2H-1,3-Benzodioxol-5-yl)methyl]-N-ethylpropan-1-amine
• DTXSID90280157

• Inchi： InChI=1S/C13H19NO2/c1-3-7-14(4-2)9-11-5-6-12-13(8-11)16-10-15-12/h5-6,8H,3-4,7,9-10H2,1-2H3
• InChI Key： AMIRENJMMNGDTE-UHFFFAOYSA-N
• SMILES： CCCN(CC)CC1=CC2=C(C=C1)OCO2

Computed Properties

• Exact Mass: 221.14167
• Monoisotopic Mass: 221.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 289°C at 760 mmHg
• Flash Point: 92.2°C
• Refractive Index: 1.533
• PSA: 21.7